Cas no 76179-40-3 (4,5-difluorobenzene-1,2-diamine)

• Product Name: 4,5-difluorobenzene-1,2-diamine
• CAS No: 76179-40-3
• MF: C₆H₆F₂N₂
• MW: 144.122047901154
• MDL: MFCD00061131
• CID: 59761
• PubChem ID: 2736755
• Update Time: 2025-11-06

4,5-difluorobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Diamino-4,5-difluorobenzene
• 4,5-Difluorobenzene-1,2-diamine
• 4,5-Difluoro-1,2-phenylenediamine
• 4,5-Difluoro-o-phenylenediamine
• 2-amino-4,5-difluorophenylamine
• 4,5-Difluoro-benzene-1,2-diamine
• 4,5-difluoro-1,2-benzenediamine
• 1,2-Benzenediamine,4,5-difluoro
• 1,2-Benzenediamine, 4,5-difluoro-
• PubChem4354
• KSC495S5N
• 2-amino-4,5-difluoroaniline
• PPWRHKISAQTCCG-UHFFFAOYSA-N
• 4,5
• AS-5636
• A20516
• 4,5-Difluoro-1,2-benzenediamine;4,5-Difluoro-o-phenylenediamine;4,5-Difluorobenzene-1,2-diamine
• CL9007
• CCG-302533
• 4,5-Difluoro-1,2-phenylenediamine, 97%
• EN300-27868
• 4,5-difluoro 1,2-phenylenediamine
• SCHEMBL102552
• 4,5-difluoro-1,2-diaminobenzene
• A838629
• CS-W007638
• AKOS001393902
• 4,5-bis(fluoranyl)benzene-1,2-diamine
• 4,5-difluoro-1,2-phenylendiamine
• D3729
• AC-9693
• MFCD00061131
• 2-amino-4-tert-butyl-6-hydrazino-s-triazine
• AM20061126
• 76179-40-3
• 4,5-difluoro-ortho-phenylenediamine
• DTXSID10371576
• 1,2-Diamino-4,5-difluorobenzene, AldrichCPR
• 4,5-Difluoro-2-PhenylenediaMine
• Z235347001
• SY032989
• 4,5-difluoro1,2-phenylenediamine
• FT-0649072
• DB-031893
• 4,5-Difluoro-1,2-benzenediamine; 4,5-Difluoro-o-phenylenediamine
• FD40751
• 616-301-0
• DTXCID20322610
• 4,5-difluorobenzene-1,2-diamine

• MDL： MFCD00061131
• Inchi： 1S/C6H6F2N2/c7-3-1-5(9)6(10)2-4(3)8/h1-2H,9-10H2
• InChI Key： PPWRHKISAQTCCG-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)N)N)F

Computed Properties

• Exact Mass: 144.05000
• Monoisotopic Mass: 144.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8

Experimental Properties

• Color/Form: No data available
• Density: 1.253
• Melting Point: 132°C(lit.)
• Boiling Point: 282.2±35.0 °C at 760 mmHg
• Flash Point: 126.0±16.6 °C
• Refractive Index: 1.579
• PSA: 52.04000
• LogP: 2.29160

4,5-difluorobenzene-1,2-diamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/39
• Safety Instruction： 24-36/37
• Storage Condition：Store at room temperature

Related Categories

• Material Chemicals High Polymer Materials

Additional information on 4,5-difluorobenzene-1,2-diamine

4,5-Difluorobenzene-1,2-Diamine: A Comprehensive Overview

4,5-Difluorobenzene-1,2-diamine (CAS No. 76179-40-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring structure with two fluorine atoms and two amine groups, which confer it with distinct reactivity and functional versatility.

The molecular formula of 4,5-difluorobenzene-1,2-diamine is C₆H₄F₂N₂, and its molecular weight is approximately 150.10 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These physical properties make it an attractive candidate for a wide range of chemical reactions and applications.

In the realm of pharmaceutical research, 4,5-difluorobenzene-1,2-diamine has shown promise as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in the development of novel drugs targeting specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4,5-difluorobenzene-1,2-diamine exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that this compound could serve as a valuable scaffold for the design of new therapeutic agents.

The unique electronic properties of the fluorinated aromatic ring in 4,5-difluorobenzene-1,2-diamine also make it an attractive candidate for materials science applications. Research has shown that compounds containing this moiety can be used to develop advanced materials with enhanced electronic and optical properties. For example, a 2022 study in Advanced Materials reported the synthesis of conjugated polymers incorporating 4,5-difluorobenzene-1,2-diamine, which exhibited excellent performance in organic photovoltaic devices.

In addition to its applications in pharmaceuticals and materials science, 4,5-difluorobenzene-1,2-diamine has been extensively studied for its role in chemical synthesis. The presence of two amine groups on the aromatic ring provides multiple reaction sites for functionalization, making it a versatile building block for the construction of complex organic molecules. Recent advances in catalytic methods have further expanded the synthetic utility of this compound. A 2023 review article in Chemical Reviews highlighted several efficient and selective catalytic protocols for the functionalization of 4,5-difluorobenzene-1,2-diamine, including palladium-catalyzed cross-coupling reactions and copper-mediated cyclizations.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies on the environmental fate and toxicity of 4,5-difluorobenzene-1,2-diamine are still limited but are essential for ensuring its safe use. Preliminary data suggest that this compound has low toxicity to aquatic organisms and is biodegradable under certain conditions. However, further research is needed to fully understand its environmental behavior and potential risks.

In conclusion, 4,5-difluorobenzene-1,2-diamine (CAS No. 76179-40-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it a valuable intermediate in pharmaceutical research, materials science, and chemical synthesis. Ongoing research continues to uncover new applications and properties of this compound, solidifying its position as an important player in modern chemistry.